CID 78062243
Description
This absence limits the ability to provide a detailed introduction or structural characterization of the compound. However, based on the available data, comparative analyses can be inferred using structurally or functionally related compounds discussed in the evidence, such as oscillatoxin derivatives (e.g., CID 101283546, CID 185389) and other bioactive molecules with PubChem identifiers (e.g., CID 2049887, CID 53216313) .
Properties
Molecular Formula |
AlCr3 |
|---|---|
Molecular Weight |
182.97 g/mol |
InChI |
InChI=1S/Al.3Cr |
InChI Key |
DKYDJLXLEVCPEN-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Cr].[Cr].[Cr] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78062243 involves specific synthetic routes and reaction conditions. One of the methods includes the use of organic amines dissolved in a solvent, followed by the addition of dianhydride and stirring to dissolve and react . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency.
Chemical Reactions Analysis
CID 78062243 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in substituted products .
Scientific Research Applications
CID 78062243 has a wide range of scientific research applications In chemistry, it is used as a reagent in various organic synthesis reactions In biology, it may be used to study cellular processes and molecular interactionsIn industry, it can be used in the production of advanced materials and chemicals .
Mechanism of Action
The mechanism of action of CID 78062243 involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following comparison focuses on compounds with structural or functional similarities to oscillatoxin derivatives and other bioactive molecules referenced in the evidence. Key parameters include molecular properties, pharmacological behavior, and synthetic accessibility.
Table 1: Comparative Analysis of Structurally Related Compounds
Key Findings:
Pharmacokinetics : CID 53216313 and CID 2049887 exhibit moderate lipophilicity (LogP ~2.1–2.5) and low aqueous solubility (<1 mg/ml), suggesting challenges in drug delivery .
Synthetic Complexity : Both CID 53216313 and CID 2049887 have synthetic accessibility scores >2.0, indicating moderate difficulty in laboratory synthesis .
Table 2: Pharmacological and Toxicological Profiles
| Compound | Toxicity Alerts (PAINS) | CYP Inhibition | BBB Penetration |
|---|---|---|---|
| CID 101283546 | Not reported | Not reported | Not reported |
| CID 53216313 | 0.0 | No | Yes |
| CID 2049887 | 0.0 | CYP1A2 | Yes |
Insights :
- CID 2049887 acts as a CYP1A2 inhibitor, which may lead to drug-drug interactions in therapeutic applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

